Cas no 34826-99-8 (1,2-Ethanediamine, N-[3-(10H-phenothiazin-10-yl)propyl]-)

1,2-Ethanediamine, N-[3-(10H-phenothiazin-10-yl)propyl]- structure
34826-99-8 structure
Product Name:1,2-Ethanediamine, N-[3-(10H-phenothiazin-10-yl)propyl]-
CAS No:34826-99-8
MF:C17H21N3S
MW:299.433742284775
CID:292617
PubChem ID:56621470
Update Time:2025-04-19

1,2-Ethanediamine, N-[3-(10H-phenothiazin-10-yl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N-[3-(10H-phenothiazin-10-yl)propyl]-
    • N'-(3-phenothiazin-10-ylpropyl)ethane-1,2-diamine
    • 34826-99-8
    • N~1~-[3-(10H-Phenothiazin-10-yl)propyl]ethane-1,2-diamine
    • DTXSID00718097
    • Inchi: 1S/C17H21N3S/c18-10-12-19-11-5-13-20-14-6-1-3-8-16(14)21-17-9-4-2-7-15(17)20/h1-4,6-9,19H,5,10-13,18H2
    • InChI Key: RODCUPLYBWACGW-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCNCCN

Computed Properties

  • Exact Mass: 299.14583
  • Monoisotopic Mass: 299.14561886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • PSA: 41.29

1,2-Ethanediamine, N-[3-(10H-phenothiazin-10-yl)propyl]- Related Literature

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